Cas no 130189-62-7 (Acetamide,N,N'-(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis- (9CI))
130189-62-7 structure
Product Name:Acetamide,N,N'-(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis- (9CI)
CAS No:130189-62-7
MF:C30H24N4O2
MW:472.537166595459
CID:185934
PubChem ID:5747727
Update Time:2025-04-19
Acetamide,N,N'-(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N,N'-(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis- (9CI)
- N-[(6Z,12Z)-2-acetamido-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]acetamide
- 1,8-Diacetamido-6,12-diphenyldibenzo(b,f)(1,5)diazocine
- Acetamide, N,N'-(6,12-diphenyldibenzo(b,f)(1,5)diazocine-2,8-diyl)bis-
- 130189-62-7
- BRN 4215035
-
- Inchi: 1S/C30H24N4O2/c1-19(35)31-23-13-15-27-25(17-23)29(21-9-5-3-6-10-21)34-28-16-14-24(32-20(2)36)18-26(28)30(33-27)22-11-7-4-8-12-22/h3-18H,1-2H3,(H,31,35)(H,32,36)/b29-25-,30-26-,33-27-,33-30-,34-28-,34-29-
- InChI Key: BDPAADFEOANKJX-CBGMJKNYSA-N
- SMILES: O=C(C)NC1C=CC2C(C=1)=C(C1C=CC=CC=1)N=C1C=CC(=CC1=C(C1C=CC=CC=1)N=2)NC(C)=O |t:10,19,26,35|
Computed Properties
- Exact Mass: 472.19012
- Monoisotopic Mass: 472.18992602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 4
- Complexity: 1100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 82.9Ų
Experimental Properties
- PSA: 82.92
Acetamide,N,N'-(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis- (9CI) Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
130189-62-7 (Acetamide,N,N'-(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent